Cas no 1219157-65-9 (N-[2-(dimethylamino)ethyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-phenoxyacetamide hydrochloride)

• Product Name: N-[2-(dimethylamino)ethyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-phenoxyacetamide hydrochloride
• CAS No: 1219157-65-9
• MF: C₁₉H₂₁ClFN₃O₂S
• MW: 409.905345678329
• CID: 5508955
• Update Time: 2025-06-07

N-[2-(dimethylamino)ethyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-phenoxyacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[2-(dimethylamino)ethyl]-N-(6-fluoro-2-benzothiazolyl)-2-phenoxy-, hydrochloride (1:1)
• N-[2-(dimethylamino)ethyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-phenoxyacetamide hydrochloride

• Inchi： 1S/C19H20FN3O2S.ClH/c1-22(2)10-11-23(18(24)13-25-15-6-4-3-5-7-15)19-21-16-9-8-14(20)12-17(16)26-19;/h3-9,12H,10-11,13H2,1-2H3;1H
• InChI Key： AWNNXWQEVFUMNY-UHFFFAOYSA-N
• SMILES： N(C1=NC2=CC=C(F)C=C2S1)(CCN(C)C)C(=O)COC1C=CC=CC=1.Cl

Additional information on N-[2-(dimethylamino)ethyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-phenoxyacetamide hydrochloride

N-[2-(Dimethylamino)ethyl]-N-(6-Fluoro-1,3-benzothiazol-2-yl)-2-phenoxyacetamide Hydrochloride (CAS No. 1219157-65-9): A Comprehensive Overview

N-[2-(Dimethylamino)ethyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-phenoxyacetamide hydrochloride (CAS No. 1219157-65-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as benzothiazoles, which are characterized by their unique structural features and diverse biological activities. The compound's structure includes a benzothiazole moiety, a phenoxy group, and a dimethylaminoethyl substituent, all of which contribute to its pharmacological properties.

The benzothiazole core is a well-known scaffold in drug discovery and development. It has been extensively studied for its ability to modulate various biological targets, including enzymes, receptors, and ion channels. The presence of the phenoxy group enhances the lipophilicity of the molecule, which can improve its cellular permeability and bioavailability. The dimethylaminoethyl substituent imparts additional basicity and polarity, which can influence the compound's binding affinity and selectivity for specific targets.

Recent research has highlighted the potential of N-[2-(dimethylamino)ethyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-phenoxyacetamide hydrochloride in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Studies have shown that this compound exhibits potent anticonvulsant properties, making it a potential candidate for the management of epilepsy. The mechanism of action is believed to involve modulation of voltage-gated sodium channels and GABAergic neurotransmission.

In addition to its anticonvulsant activity, N-[2-(dimethylamino)ethyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-phenoxyacetamide hydrochloride has also been investigated for its antidepressant and anxiolytic effects. Preclinical studies using animal models have demonstrated that this compound can effectively reduce anxiety-like behaviors and depressive symptoms. These findings suggest that it may have a role in the treatment of mood disorders.

The pharmacokinetic profile of N-[2-(dimethylamino)ethyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-phenoxyacetamide hydrochloride has been extensively studied to understand its behavior in vivo. Research indicates that the compound is well-absorbed following oral administration and exhibits good bioavailability. It is rapidly distributed to various tissues and has a moderate half-life, which allows for once-daily dosing regimens in clinical settings.

Metabolism studies have revealed that N-[2-(dimethylamino)ethyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-phenoxyacetamide hydrochloride is primarily metabolized by cytochrome P450 enzymes in the liver. The major metabolites identified include N-dealkylated derivatives and oxidative products. These metabolites are generally less active than the parent compound but do not exhibit significant toxicity.

Preclinical safety assessments have shown that N-[2-(dimethylamino)ethyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-phenoxyacetamide hydrochloride is well-tolerated at therapeutic doses. No significant adverse effects were observed in animal models at doses up to 100 mg/kg. However, higher doses may cause mild gastrointestinal discomfort and transient changes in liver enzymes.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[2-(dimethylamino)ethyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-phenoxyacetamide hydrochloride in human subjects. Early phase I trials have demonstrated that the compound is well-tolerated with a favorable safety profile. Phase II trials are focusing on specific indications such as epilepsy and mood disorders.

One of the key challenges in the development of N-[2-(dimethylamino)ethyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-phenoxyacetamide hydrochloride is optimizing its formulation for improved stability and patient compliance. Researchers are exploring various delivery systems, including sustained-release formulations and prodrugs, to enhance its therapeutic index.

In conclusion, N-[2-(dimethylamino)ethyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-phenoxyacetamide hydrochloride (CAS No. 1219157-65-9) represents a promising candidate in the field of medicinal chemistry with potential applications in neurological disorders and mood disorders. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development.